1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide

• IUPAC Name: 1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide
• InChI: InChI=1S/C19H36N2O2/c1-14(2)12-21(13-15(3)4)17(22)16-8-10-20(11-9-16)18(23)19(5,6)7/h14-16H,8-13H2,1-7H3
• InChI Key: RLXGMBOPMHWYSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN(CC(C)C)C(=O)C1CCN(CC1)C(=O)C(C)(C)C
• Molecular Formula: C19H36N2O2
• Molecular Weight: 324.5 g/mol

Description

1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide is a complex organic compound characterized by its unique molecular structure This compound contains a piperidine ring substituted with a carboxamide group and two isobutyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of the Carboxamide Group: The carboxamide group is introduced via an amidation reaction using suitable reagents.

Addition of Isobutyl Groups: The isobutyl groups are added through alkylation reactions, using isobutyl halides and a base.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This includes precise control of temperature, pressure, and reaction time, as well as the use of catalysts to enhance reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 1-(2,2-dimethylpropanoyl)-N-(2-methoxyethyl)-N-(2-methylpropyl)piperidine-4-carboxamide
• 1-(2,2-dimethylpropanoyl)-N-[(1S)-1-(4-fluorophenyl)-2-methylpropyl]piperidine-4-carboxamide

Uniqueness

1-(2,2-dimethylpropanoyl)-N,N-bis(2-methylpropyl)piperidine-4-carboxamide is unique due to its specific substitution pattern and the presence of two isobutyl groups. This structural uniqueness may confer distinct chemical and biological properties, making it valuable for specific applications.